Cas no 303152-96-7 (1-(2-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]AMINO)ETHYL)-6-METHYL-4-OXO-1,4-DIHYDRO-5-PYRIMIDINECARBONITRILE)

• Product Name: 1-(2-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]AMINO)ETHYL)-6-METHYL-4-OXO-1,4-DIHYDRO-5-PYRIMIDINECARBONITRILE
• CAS No: 303152-96-7
• MF: C₁₄H₁₁ClF₃N₅O
• MW: 357.718251466751
• CID: 6376945
• PubChem ID: 2767243
• Update Time: 2023-12-15

1-(2-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]AMINO)ETHYL)-6-METHYL-4-OXO-1,4-DIHYDRO-5-PYRIMIDINECARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 1-(2-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]AMINO)ETHYL)-6-METHYL-4-OXO-1,4-DIHYDRO-5-PYRIMIDINECARBONITRILE
• 1-(2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}ethyl)-6-methyl-4-oxo-1,4-dihydropyrimidine-5-carbonitrile
• 5-Pyrimidinecarbonitrile, 1-[2-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino]ethyl]-1,4-dihydro-6-methyl-4-oxo-
• SCHEMBL3863740
• 11H-918
• 1-(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}ethyl)-6-methyl-4-oxo-1,4-dihydro-5-pyrimidinecarbonitrile
• WFSGVICMJWQDDG-UHFFFAOYSA-N
• 1-[2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]ethyl]-6-methyl-4-oxopyrimidine-5-carbonitrile
• AKOS005077589
• 303152-96-7

• Inchi： 1S/C14H11ClF3N5O/c1-8-10(5-19)13(24)22-7-23(8)3-2-20-12-11(15)4-9(6-21-12)14(16,17)18/h4,6-7H,2-3H2,1H3,(H,20,21)
• InChI Key： WFSGVICMJWQDDG-UHFFFAOYSA-N
• SMILES： C1N(CCNC2=NC=C(C(F)(F)F)C=C2Cl)C(C)=C(C#N)C(=O)N=1

Computed Properties

• Exact Mass: 357.0604222g/mol
• Monoisotopic Mass: 357.0604222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 456.6±55.0 °C(Predicted)
• pka: 1.79±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones